phenyl N-[4-(1,3-thiazol-2-yl)phenyl]carbamate

• Molecular Formula: C16H12N2O2S
• Molecular Weight: 296.3 g/mol
• IUPAC Name: phenyl N-[4-(1,3-thiazol-2-yl)phenyl]carbamate
• InChI: InChI=1S/C16H12N2O2S/c19-16(20-14-4-2-1-3-5-14)18-13-8-6-12(7-9-13)15-17-10-11-21-15/h1-11H,(H,18,19)
• InChI Key: JMEYAVFOXDERDG-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)OC(=O)NC2=CC=C(C=C2)C3=NC=CS3

Description

Phenyl N-[4-(1,3-thiazol-2-yl)phenyl]carbamate is a compound that features a thiazole ring, which is a five-membered heterocyclic structure containing both sulfur and nitrogen atoms. Thiazole derivatives are known for their diverse biological activities and are found in various natural products and synthetic compounds .

Preparation Methods

The synthesis of phenyl N-[4-(1,3-thiazol-2-yl)phenyl]carbamate typically involves the Hantzsch thiazole synthesis method. This method includes the condensation of α-haloketones with thioamides under acidic or basic conditions . Industrial production methods may involve similar synthetic routes but are optimized for large-scale production, ensuring high yield and purity .

Chemical Reactions Analysis

Phenyl N-[4-(1,3-thiazol-2-yl)phenyl]carbamate undergoes various chemical reactions, including:

Oxidation: This reaction can be carried out using oxidizing agents like hydrogen peroxide or potassium permanganate.

Reduction: Reduction reactions typically involve reagents such as lithium aluminum hydride or sodium borohydride.

Substitution: Electrophilic and nucleophilic substitution reactions can occur at different positions on the thiazole ring, depending on the reagents and conditions used.

Common reagents and conditions for these reactions include acidic or basic environments, solvents like ethanol or dichloromethane, and catalysts such as palladium or platinum. Major products formed from these reactions vary based on the specific reactants and conditions employed .

Scientific Research Applications

Phenyl N-[4-(1,3-thiazol-2-yl)phenyl]carbamate has a wide range of scientific research applications:

Chemistry: It is used as a building block for synthesizing more complex molecules and studying reaction mechanisms.

Biology: The compound exhibits antimicrobial, antifungal, and anticancer properties, making it valuable in biological research.

Medicine: Due to its biological activities, it is investigated for potential therapeutic applications, including as an anti-inflammatory and antiviral agent.

Industry: Thiazole derivatives are used in the production of dyes, pigments, and photographic sensitizers.

Mechanism of Action

The mechanism of action of phenyl N-[4-(1,3-thiazol-2-yl)phenyl]carbamate involves its interaction with specific molecular targets and pathways. For instance, it may bind to enzymes or receptors, inhibiting their activity and leading to therapeutic effects. The exact molecular targets and pathways depend on the specific biological activity being studied .

Comparison with Similar Compounds

Phenyl N-[4-(1,3-thiazol-2-yl)phenyl]carbamate can be compared with other thiazole derivatives, such as:

Sulfathiazole: An antimicrobial drug.

Ritonavir: An antiretroviral drug.

Tiazofurin: An anticancer drug.

What sets this compound apart is its unique combination of a thiazole ring and a carbamate group, which may confer distinct biological activities and chemical properties .